Cas no 2385297-07-2 (4-Methanesulfonyl-3-methyl-1H-pyrazole)
4-Methanesulfonyl-3-methyl-1H-pyrazole Chemical and Physical Properties
Names and Identifiers
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- 2385297-07-2
- 5-methyl-4-methylsulfonyl-1H-pyrazole
- Z1813195431
- SCHEMBL17177774
- CS(=O)(=O)C=1C(=NNC1)C
- EN300-7673358
- 4-METHANESULFONYL-3-METHYL-1H-PYRAZOLE
- 4-Methanesulfonyl-3-methyl-1H-pyrazole
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- Inchi: 1S/C5H8N2O2S/c1-4-5(3-6-7-4)10(2,8)9/h3H,1-2H3,(H,6,7)
- InChI Key: DXWNTDPQIPHBGH-UHFFFAOYSA-N
- SMILES: S(C)(C1C=NNC=1C)(=O)=O
Computed Properties
- Exact Mass: 160.03064868g/mol
- Monoisotopic Mass: 160.03064868g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 10
- Rotatable Bond Count: 1
- Complexity: 206
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.1
- Topological Polar Surface Area: 71.2Ų
4-Methanesulfonyl-3-methyl-1H-pyrazole Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-7673358-0.05g |
4-methanesulfonyl-3-methyl-1H-pyrazole |
2385297-07-2 | 95.0% | 0.05g |
$212.0 | 2025-02-22 | |
| Enamine | EN300-7673358-0.1g |
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| Enamine | EN300-7673358-0.25g |
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2385297-07-2 | 95.0% | 0.25g |
$452.0 | 2025-02-22 | |
| Enamine | EN300-7673358-0.5g |
4-methanesulfonyl-3-methyl-1H-pyrazole |
2385297-07-2 | 95.0% | 0.5g |
$713.0 | 2025-02-22 | |
| Enamine | EN300-7673358-1.0g |
4-methanesulfonyl-3-methyl-1H-pyrazole |
2385297-07-2 | 95.0% | 1.0g |
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| Enamine | EN300-7673358-2.5g |
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2385297-07-2 | 95.0% | 2.5g |
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| Enamine | EN300-7673358-5.0g |
4-methanesulfonyl-3-methyl-1H-pyrazole |
2385297-07-2 | 95.0% | 5.0g |
$2650.0 | 2025-02-22 | |
| Enamine | EN300-7673358-10.0g |
4-methanesulfonyl-3-methyl-1H-pyrazole |
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| Aaron | AR028MQN-50mg |
4-methanesulfonyl-3-methyl-1H-pyrazole |
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| Aaron | AR028MQN-100mg |
4-methanesulfonyl-3-methyl-1H-pyrazole |
2385297-07-2 | 95% | 100mg |
$461.00 | 2025-02-16 |
4-Methanesulfonyl-3-methyl-1H-pyrazole Related Literature
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Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
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Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
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Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
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Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
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Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
Additional information on 4-Methanesulfonyl-3-methyl-1H-pyrazole
Comprehensive Overview of 4-Methanesulfonyl-3-methyl-1H-pyrazole (CAS No. 2385297-07-2)
The compound 4-Methanesulfonyl-3-methyl-1H-pyrazole (CAS No. 2385297-07-2) is a specialized sulfonylpyrazole derivative that has garnered significant attention in pharmaceutical and agrochemical research. Its unique molecular structure, featuring a methanesulfonyl group and a methyl-substituted pyrazole ring, makes it a versatile intermediate for synthesizing bioactive molecules. Researchers are particularly interested in its potential applications as a kinase inhibitor scaffold or a metabolic modulator, aligning with current trends in targeted drug discovery.
In recent years, the demand for heterocyclic compounds like 4-Methanesulfonyl-3-methyl-1H-pyrazole has surged due to their role in developing small-molecule therapeutics. This compound’s sulfonamide moiety enhances its binding affinity to biological targets, a feature frequently explored in cancer research and anti-inflammatory drug design. Notably, its CAS No. 2385297-07-2 is often queried in patent databases, reflecting industrial interest in proprietary formulations.
The synthesis of 4-Methanesulfonyl-3-methyl-1H-pyrazole typically involves multistep organic reactions, including sulfonylation of pyrazole precursors. Its high purity grade (>98%) is critical for reproducibility in structure-activity relationship (SAR) studies, a common focus area for medicinal chemists. Analytical techniques such as HPLC and NMR spectroscopy are employed to verify its structural integrity, ensuring compliance with Good Laboratory Practices (GLP).
From an environmental perspective, green chemistry approaches are being adapted to optimize the production of sulfonylpyrazoles. Researchers are investigating catalytic methods to reduce waste generation during synthesis, addressing sustainability concerns in fine chemical manufacturing. This aligns with the broader industry shift toward eco-friendly synthetic routes.
In conclusion, 4-Methanesulfonyl-3-methyl-1H-pyrazole (CAS No. 2385297-07-2) represents a promising building block for drug discovery and material science. Its combination of structural robustness and functional versatility positions it as a valuable asset in both academic and industrial settings. Future research may explore its utility in bioconjugation or as a precursor for high-performance polymers.
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